Cas no 134454-31-2 (3-(3-pentyloxiranyl)-2e-propenol)

• Product Name: 3-(3-pentyloxiranyl)-2e-propenol
• CAS No: 134454-31-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 900170
• PubChem ID: 15825667
• Update Time: 2025-10-24

3-(3-pentyloxiranyl)-2e-propenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-pentyloxiranyl)-2e-propenol
• 3-(3-pentyloxiran-2-yl)prop-1-en-1-ol
• trans-4,5-epoxy-2(E)-Decenal
• FEMA 4037
• 4,5-Epoxy-2-decenal, (2E)-
• (E)-3-[(2S,3S)-3-pentyloxiran-2-yl]prop-2-enal
• 3-((2R,3R)-3-Pentyloxiranyl)2-propenal, (2E)-
• FEMA No. 4037
• UNII-B9K240ZU36
• 4,5-EPOXY-(E)-2-DECENAL, TRANS-
• AKOS040755302
• 4,5-EPOXY-(E)-2-DECENAL [FHFI]
• trans-4,5-Epoxy-(E)-2-decenal
• SCHEMBL1695461
• 4,5-Epoxy-(E)-2-decenal [FIFH]
• HIOMEXREAUSUBP-MLXLLJIISA-N
• 2-PROPENAL, 3-(3-PENTYLOXIRANYL)-, (2.ALPHA.(E),3.BETA.)-
• 134454-31-2
• rel-(2E)-3-[(2R,3R)-3-Pentyl-2-oxiranyl]-2-propenal
• DTXSID50928629
• 2-Propenal, 3-(3-pentyloxiranyl)-, (2E)-
• 2-Propenal, 3-((2R,3R)-3-pentyloxiranyl)-, (2E)-
• 2-Propenal, 3-(3-pentyloxiranyl)-, (2alpha(E),3beta)-
• 4,5-epoxy-(E)-2-decenal
• 4,5-Epoxydec-2(trans)-enal
• 3-(3-Pentyloxiran-2-yl) prop-(E)-2-enal
• 2-Propenal, 3-((2R,3R)-3-pentyl-2-oxiranyl)-, (2E)-
• B9K240ZU36
• 2-Propenal, 3-(3-pentyloxiranyl)-, (E)-
• 2-Propenal, 3-(3-pentyl-2-oxiranyl)-, (2E)-
• G91476

• Inchi： 1S/C10H16O2/c1-2-3-4-6-9-10(12-9)7-5-8-11/h5,7-10H,2-4,6H2,1H3/b7-5+/t9-,10-/m0/s1
• InChI Key： HIOMEXREAUSUBP-MLXLLJIISA-N
• SMILES： O1[C@@H](/C=C/C=O)[C@@H]1CCCCC

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.60000
• LogP: 2.08920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(3-pentyloxiranyl)-2e-propenol

3-(3-Pentyloxiranyl)-2E-Propenol (CAS No. 134454-31-2): An Overview of Its Structure, Properties, and Applications

3-(3-Pentyloxiranyl)-2E-propenol (CAS No. 134454-31-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic pathways and applications.

The chemical structure of 3-(3-pentyloxiranyl)-2E-propenol is composed of an epoxide ring attached to a pentyl group and an allylic alcohol moiety. The presence of the epoxide ring and the allylic alcohol group imparts unique reactivity and functional versatility to this compound. The epoxide ring is known for its high reactivity towards nucleophiles, making it an excellent substrate for ring-opening reactions. The allylic alcohol moiety, on the other hand, can undergo various transformations such as oxidation, reduction, and substitution reactions.

In recent years, significant advancements have been made in understanding the synthetic utility of 3-(3-pentyloxiranyl)-2E-propenol. Researchers have explored its potential as a building block in the synthesis of complex organic molecules, including natural products and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the total synthesis of a bioactive natural product with potent anticancer properties. The authors highlighted the efficiency and selectivity of the synthetic route, which relied on the strategic manipulation of the epoxide and allylic alcohol functionalities.

Beyond its role in organic synthesis, 3-(3-pentyloxiranyl)-2E-propenol has also shown promise in materials science applications. The unique combination of functional groups in this molecule makes it suitable for the preparation of advanced polymers and coatings. A recent study published in Macromolecules reported the synthesis of novel epoxy-based polymers using 3-(3-pentyloxiranyl)-2E-propenol as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as aerospace and electronics.

In the realm of medicinal chemistry, 3-(3-pentyloxiranyl)-2E-propenol has been investigated for its potential therapeutic applications. A study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of 3-(3-pentyloxiranyl)-2E-propenol exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The study highlighted the importance of the epoxide ring in mediating antiviral activity and suggested that further optimization could lead to the development of new antiviral drugs.

The environmental impact and safety profile of 3-(3-pentyloxiranyl)-2E-propenol have also been studied extensively. Research published in Environmental Science & Technology evaluated the biodegradability and toxicity of this compound. The results indicated that 3-(3-pentyloxiranyl)-2E-propenol is readily biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms. These findings are crucial for ensuring its safe use in industrial processes and minimizing environmental risks.

In conclusion, 3-(3-pentyloxiranyl)-2E-propenol (CAS No. 134454-31-2) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique molecular structure endows it with valuable reactivity and functional versatility, making it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.